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Compound of Interest

Compound Name: Ipratropium-D3 bromide

Cat. No.: B14023070

Get Quote

Executive Summary & Core Directive
Ipratropium-D3 Bromide (CAS: 1133659-93-8 / Unlabeled CAS: 22254-24-6) is a high-value

stable isotope-labeled internal standard used primarily in LC-MS/MS quantitation of

anticholinergic drugs. While chemically similar to its parent compound, its disposal requires a

nuanced approach that balances regulatory compliance, cost-efficiency, and environmental

stewardship.

The Core Directive: Treat Ipratropium-D3 Bromide as a Hazardous Chemical Waste

(Toxic/Irritant) for disposal purposes, despite its frequent classification as "Not Regulated" for

transport in small quantities. Incineration is the only acceptable destruction method to ensure

complete breakdown of the quaternary ammonium structure.

Hazard Profile & Technical Properties
Before initiating disposal, operators must understand the chemical behavior of the substance to

select the correct waste stream.[1]
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Parameter Specification Operational Implication

Chemical Class
Quaternary Ammonium

Derivative

Stable salt; non-volatile but

water-soluble.

GHS Classification
Acute Tox. 4

(Oral/Inhalation)Eye Irrit. 2

harmful if swallowed/inhaled.

Dust masks (N95/P100) and

goggles are mandatory during

handling.

Aquatic Toxicity
Water Hazard Class 3

(Severe)

NEVER discharge down

laboratory drains. Toxic to

aquatic life.[2]

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregate from nitric acid,

perchlorates, and peroxides in

waste storage.

Transport Status
Generally Not Regulated

(IATA/DOT)

Exempt from UN numbering in

small (<1g) quantities, but local

waste transport rules still

apply.

Senior Scientist Insight: Do not confuse "Transport Exempt" with "Non-Hazardous." While you

may not need a UN box to ship 10 mg to a colleague, you absolutely need a hazardous waste

label to hand it to your disposal contractor.

Operational Disposal Protocol
This workflow ensures compliance with EPA (RCRA) and local environmental regulations.

Phase 1: Segregation & Waste Stream Identification
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Ipratropium-D3 is often dissolved in solvents (Methanol or Acetonitrile) for analysis. The

disposal path depends on the physical state.

Scenario A: Pure Solid (Expired/Spilled)

Classification: Solid Chemical Waste (Toxic).

Action: Place the original vial inside a secondary clear, sealable bag or small wide-mouth

jar.

Scenario B: Liquid Solution (LC-MS Waste)

Classification: Flammable Solvent Waste (due to MeOH/ACN content).

Action: Consolidate into the "Halogenated" or "Non-Halogenated" solvent waste carboy

depending on the solvent mix. The trace amount of Ipratropium does not alter the solvent

classification but renders the mixture toxic.

Phase 2: Packaging & Labeling
Crucial Step: Labeling must be explicit to prevent downstream rejection by the incinerator

facility.

Primary Container: Ensure the vial cap is Parafilm-sealed to prevent loosening due to

vibration.

Secondary Containment: Use a chemically resistant polyethylene bag or a small HDPE jar.

Labeling:

Chemical Name: "Ipratropium Bromide (Deuterated)"

Hazard Checkboxes: [x] Toxic [x] Irritant

Constituents: If in solution, list the solvent % (e.g., "Methanol 99%, Ipratropium <1%").

Phase 3: The Disposal Workflow (Visualized)
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Figure 1: Decision matrix for the segregation and disposal of Ipratropium-D3 Bromide waste

streams.
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Emergency Procedures (Spill Response)
In the event of a spill of the solid powder (e.g., dropping a 10 mg vial), follow this "Self-

Validating" protocol:

Isolate: Mark a 3-foot radius around the spill. Alert nearby personnel.

PPE Up: Don nitrile gloves (double gloving recommended), safety goggles, and an N95

respirator. Rationale: Quaternary ammonium dusts are potent respiratory irritants.

Contain: Cover the powder with a damp paper towel to prevent dust generation. Do not dry

sweep.

Clean: Scoop the damp towel and powder into a sealable bag. Wipe the surface 3 times with

water and detergent.

Verify: Check the surface with a UV light (if applicable for fluorescent impurities) or visual

inspection.

Dispose: Place all cleanup materials into the "Solid Hazardous Waste" bin.

Regulatory & Compliance Framework
While Ipratropium Bromide is not explicitly listed on the EPA's P-List or U-List (unlike Nicotine

or Epinephrine), it falls under the "Characteristic Waste" definition if it exhibits toxicity, or simply

under the "General Duty Clause" of OSHA/EPA to manage hazardous substances safely.

EPA Waste Code: Typically D001 (if in flammable solvent) or Non-Regulated Hazardous

Waste (if solid).

RCRA Status: Generators must determine if the waste is hazardous.[3] Due to the biological

activity of anticholinergics, the industry standard is to manage it as Hazardous

Pharmaceutical Waste.

Destruction Standard: Incineration with flue gas scrubbing is required to safely break down

the bromide ions and nitrogenous structure, preventing release into the water table.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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